Prop-2-en-1-yl [2-(methylamino)ethyl]carbamate

• IUPAC Name: prop-2-enyl N-[2-(methylamino)ethyl]carbamate
• InChI: InChI=1S/C7H14N2O2/c1-3-6-11-7(10)9-5-4-8-2/h3,8H,1,4-6H2,2H3,(H,9,10)
• InChI Key: KWUXKYITOPQQRK-UHFFFAOYSA-N
• Canonical SMILES: CNCCNC(=O)OCC=C
• Molecular Formula: C7H14N2O2
• DSSTOX Substance ID: DTXSID00594691
• Molecular Weight: 158.20 g/mol
• CAS No.: 188403-10-3

Description

Prop-2-en-1-yl [2-(methylamino)ethyl]carbamate is a useful research compound. Its molecular formula is C7H14N2O2 and its molecular weight is 158.2 g/mol. The purity is usually 95%.
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Scientific Research Applications

Ethyl Carbamate in Foods and Beverages

Ethyl carbamate, a related compound, is present in fermented foods and beverages, raising health concerns due to its genotoxic and carcinogenic properties. Studies highlight its occurrence at low levels in many fermented foods and have classified it as "probably carcinogenic to humans." Research has focused on understanding its formation mechanisms, including those from urea and proteins like citrulline during fermentation, and from cyanide and hydrocyanic acid via precursors such as cyanate. Various strategies for ethyl carbamate determination in foods and beverages involve gas chromatography coupled to mass spectrometry (GC–MS) or high-performance liquid chromatography (HPLC), and preventive methods have been developed to lower its levels in food, including optimized practices and the abatement of precursors through enzymatic, physicochemical, or chemical methods (Weber & Sharypov, 2009).

Urethane (Ethyl Carbamate) Hazards and Applications

Urethane, another related compound, has been studied for its use in producing anesthesia in laboratory animals and its carcinogenic effects. Initially investigated for its potential as a phytocide and later for antineoplastic properties, urethane's carcinogenic influence is significant across various animal models. It's absorbed through the skin sufficiently to produce transient narcosis, with its carcinogenic effect appearing to be due to an oncogenic intermediate formed in the blood. The safety of its use by laboratory personnel, under appropriate guidelines, suggests urethane continues to be a useful anaesthetic agent for laboratory animals (Field & Lang, 1988).

Carbamate Insecticides

Carbamate insecticides, like Propoxur and Aldicarb, have garnered attention for their potential in addressing pests like bedbugs. The toxicity mechanism primarily involves the inhibition of acetylcholinesterase (AChE), but research also suggests multifaceted actions including the generation of reactive oxygen species (ROS) through metabolic processes. This indicates a complex interplay between carbamate insecticides' action and their human toxicity, highlighting the need for further exploration of their physiological impacts (Kovacic & Somanathan, 2012; Risher, Mink & Stara, 1987).